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Compound of Interest

Compound Name: ethyl (2S)-2-hydroxypent-4-enoate

Cat. No.: B6150380

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Ethyl (2S)-2-hydroxypent-4-
enoate, a chiral a-hydroxy ester with significant applications in synthetic organic chemistry. The
information presented herein is intended to support research and development activities by
providing key physicochemical data, experimental context, and a comparative analysis with
structurally related molecules.

Physicochemical Properties

The fundamental properties of Ethyl (2S)-2-hydroxypent-4-enoate are summarized below.
These data are critical for experimental design, reaction monitoring, and product
characterization.

Property Value

Molecular Formula C7H1203[1][2]

Molecular Weight 144.17 g/mol [1][2]

CAS Number 157920-22-4[1][2][3]

Predicted Boiling Point 191.2 + 20.0 °C[2]

Predicted Density 1.025 + 0.06 g/cm3[2]
Synonyms Ethyl 2-Hydroxy-4-pentenoate[1]
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Structural and Chemical Characteristics

Ethyl (2S)-2-hydroxypent-4-enoate is an organic compound featuring a pent-4-enoate
backbone with a hydroxyl group at the C2 position.[3] Its structure contains a chiral center at
the second carbon, leading to (R)- and (S)-enantiomers.[3] This chirality is a determinant factor
in its biological interactions.[3] The presence of a terminal alkene group makes the molecule
reactive and suitable for a variety of chemical transformations.[3]

The molecule's functional groups—ester, alcohol, and alkene—allow it to undergo several key
reactions:

o Oxidation: The secondary hydroxyl group can be oxidized to a ketone.
e Reduction: The ester group can be reduced to a primary alcohol.

» Substitution: The hydroxyl group is amenable to substitution with other functional groups.[3]

Experimental Protocols

Synthesis via Tin-Mediated Reaction

A common synthesis method involves a tin-mediated reaction of ethyl glyoxylate with allyl
bromide.[3]

Reagents: Ethyl glyoxylate, allyl bromide, powdered tin.

e Solvent: Ethanol.

e Conditions: The reaction is conducted under sonication.

« Yield: This method has been reported to yield the product as a colorless oil with 65%
efficiency.[3]

o Characterization: Key spectroscopic data for the synthesized product include:

o 1H NMR (CDCls): & 5.80 (dddd, J = 17.2, 10.2, 7.2 Hz, 1H, CH2=CH), 4.31-4.19 (m, 3H,
OCH:zCHs and OH), 1.30 (t, J = 7.1 Hz, 3H, CH3).[3]
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Comparative Analysis

Understanding the properties of Ethyl (2S)-2-hydroxypent-4-enoate is enhanced by

comparing it to structurally similar compounds.

Compound Name Key Structural Difference Impact on Properties
Reduced reactivity due to the
Ethyl 2-hydroxybutanoate Lacks the C4-C5 double bond.  absence of the alkene group.

[3]

Positional isomer with the

Ethyl 4-hydroxypent-2-enoate hydroxyl group at C4 and the

double bond at C2.

Alters the electronic and steric
environment, leading to

different reactivity patterns.[3]

Hydroxyl group at C2 is

Ethyl 2-cyanopent-4-enoate replaced by a cyano (-CN)

group.

The electron-withdrawing
nature of the cyano group
increases the electrophilicity at
C2 and reduces hydrogen-

bonding capacity.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the characterization and analysis of

Ethyl (2S)-2-hydroxypent-4-enoate, from synthesis to structural confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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